Cas no 1497333-70-6 (2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide)

• Product Name: 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
• CAS No: 1497333-70-6
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 5743678
• PubChem ID: 64990537
• Update Time: 2025-11-02

2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
• 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
• 1497333-70-6
• EN300-1300038
• AKOS014321902
• CS-0292487
• 3-Thiopheneacetamide, α-aminotetrahydro-, 1,1-dioxide

• Inchi： 1S/C6H12N2O3S/c7-5(6(8)9)4-1-2-12(10,11)3-4/h4-5H,1-3,7H2,(H2,8,9)
• InChI Key： OZDYUKHEKUIDDO-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(N)=O)N)C1)(=O)=O

Computed Properties

• Exact Mass: 192.05686342g/mol
• Monoisotopic Mass: 192.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 515.6±25.0 °C(Predicted)
• pka: 15.58±0.50(Predicted)

Additional information on 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide

Professional Introduction to Compound with CAS No. 1497333-70-6 and Product Name: 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide

Compound with the CAS number 1497333-70-6 and the product name 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a thiolan moiety, which is a cyclic sulfide derivative, combined with an acetamide group. This combination not only contributes to its distinct chemical behavior but also opens up various possibilities for its utility in drug design and development.

The thiolan ring in the compound is particularly noteworthy as it introduces a sulfur atom into the molecular framework, which can participate in various chemical interactions. Sulfur-containing heterocycles are well-known for their role in biological systems and have been extensively studied for their pharmacological properties. The presence of the 1,1-dioxo group further enhances the reactivity of the molecule, making it a versatile intermediate in synthetic chemistry. These features make 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways by interacting with specific targets. The unique structural features of 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide suggest that it may have applications in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies. The compound's ability to engage with biological molecules through hydrogen bonding and other non-covalent interactions makes it an attractive scaffold for drug discovery.

One of the most exciting aspects of this compound is its potential to serve as a building block for more complex molecules. The acetamide group provides a site for further functionalization, allowing chemists to tailor the properties of the compound to specific needs. This flexibility is crucial in drug design, where subtle changes in molecular structure can significantly impact biological activity. Researchers have been exploring various derivatives of 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide to identify more potent and selective pharmacological agents.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability, making them ideal candidates for oral administration. The thiolan moiety in 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide is particularly interesting because it can form stable complexes with biological targets, leading to prolonged drug action. This property is especially valuable in chronic disease management, where sustained therapeutic levels are essential.

The synthesis of 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide presents both challenges and opportunities for synthetic chemists. The need to maintain the integrity of the delicate functional groups while introducing additional modifications requires careful planning and execution. However, advances in synthetic methodologies have made it possible to construct complex molecules with high precision. Techniques such as transition-metal catalysis and flow chemistry have enabled the efficient preparation of intricate structures like this one.

The pharmacological potential of 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide has not been fully explored yet. However, preliminary studies suggest that it may have significant therapeutic benefits. For instance, its ability to interact with enzymes and receptors could make it effective against diseases caused by aberrant signaling pathways. Additionally, its structural similarity to known bioactive compounds suggests that it may exhibit similar or even improved pharmacological properties.

In conclusion, compound with CAS No. 1497333-70-6 and product name 2-Amino-2-(1,1-dioxo-1lambda6-thiolan-3-y acetamide) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive candidate for further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.